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Compound of Interest

Compound Name: Diisooctyl maleate

Cat. No.: B074544

For Immediate Release

Shanghai, China — December 16, 2025 — This technical guide provides a comprehensive
overview of the current scientific understanding of the environmental fate of Diisooctyl
maleate (DIOM), a chemical compound used in various industrial applications. This document
is intended for researchers, scientists, and professionals in drug development and
environmental science, summarizing available data on the persistence, degradation, and
bioaccumulation potential of this substance.

Executive Summary

Diisooctyl maleate (CAS No. 1330-76-3) is a branched diester whose environmental behavior
is of significant interest. While specific quantitative data on its biodegradation, hydrolysis, and
photodegradation rates remain scarce in publicly accessible literature, general principles of
organic chemical fate and data on related compounds allow for a qualitative assessment. The
high octanol-water partition coefficient (log Pow) suggests a strong tendency for DIOM to
associate with organic matter and a potential for bioaccumulation. However, its biodegradability
is expected to be limited due to its branched molecular structure.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Diisooctyl maleate is presented in
Table 1. These properties are crucial for predicting its distribution and behavior in the
environment.
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Table 1: Physical and Chemical Properties of Diisooctyl Maleate

Property Value Reference
CAS Number 1330-76-3 [11[2]
Molecular Formula C20H3604 [1][2]
Molecular Weight 340.5 g/mol [1112]

log Pow (Octanol-Water

Partition Coefficient) 724 3l

Water Solubility Insoluble [4]

Vapor Pressure <0.1 mm Hg at 20°C

Melting Point -60°C [3]

Boiling Point 164°C at 10 mbar [3]

Environmental Fate Pathways

The environmental fate of Diisooctyl maleate is governed by a combination of transport and
transformation processes, including biodegradation, hydrolysis, photodegradation, and
bioaccumulation.

Biodegradation

While some safety data sheets for "Dioctyl Maleate" make the general claim that the substance
is biodegradable, scientific studies on related compounds suggest a more nuanced reality for
the branched isomer, Diisooctyl maleate.[3] Research has shown that the branching of the
alkyl chains in maleate diesters can significantly hinder biodegradation.[5] Specifically, di(2-
ethylhexyl) maleate (a branched isomer structurally similar to DIOM) has been observed to
show almost no degradation in controlled studies, whereas linear-chain maleates undergo
more rapid breakdown.[6]

The initial step in the biodegradation of esters is typically enzymatic hydrolysis, which cleaves
the ester bond to form an alcohol (isooctanol) and maleic acid. These smaller molecules can
then be further metabolized by microorganisms. However, the steric hindrance from the
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branched isooctyl groups in DIOM likely impedes the initial enzymatic attack, leading to high
persistence.

Furthermore, should initial hydrolysis occur, the resulting monoester (monoisooctyl maleate)
has been shown in studies of similar compounds to potentially inhibit microbial activity, which
could further slow the degradation process.[5]

Quantitative Data: Specific quantitative data from ready biodegradability tests (e.g., OECD
301B) for Diisooctyl maleate (CAS 1330-76-3) were not available in the reviewed literature.

Hydrolysis
As an ester, Diisooctyl maleate can undergo hydrolysis, a chemical process in which a water
molecule breaks the ester bond. This reaction can be catalyzed by acids or bases. Under

typical environmental pH conditions (pH 4-9), the hydrolysis of long-chain dialkyl esters like
DIOM is expected to be a very slow process.

Quantitative Data: No experimental data on the hydrolysis rate or half-life of Diisooctyl
maleate at different pH values were found in the public domain.

Photodegradation

Photodegradation involves the breakdown of a chemical by light energy. For this to occur, the
chemical must absorb light in the environmentally relevant spectrum (wavelengths >290 nm).
Without specific absorption spectra for DIOM, a definitive conclusion on its susceptibility to
direct photolysis cannot be made. Indirect photodegradation, through reactions with
photochemically generated reactive species like hydroxyl radicals in the atmosphere or water,
is a possible but unquantified degradation pathway.

Quantitative Data: No quantitative data, such as quantum yields or environmental half-lives, for
the photodegradation of Diisooctyl maleate were available.

Bioaccumulation

The potential for a chemical to accumulate in living organisms is a key aspect of its
environmental risk profile. The octanol-water partition coefficient (log Pow) is a primary indicator
of this potential.
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Areported log Pow value for "Dioctyl Maleate" is 7.24, which is significantly above the threshold
(typically >3) that suggests a high potential for bioaccumulation in fatty tissues of organisms.[3]

Quantitative Data: Experimentally determined Bioconcentration Factor (BCF) values for
Diisooctyl maleate in aquatic organisms were not found in the available literature. A high log
Pow does not always translate directly to a high BCF, as factors like metabolism within the
organism can reduce accumulation. However, given the expected slow metabolism of DIOM,
the potential for bioaccumulation remains a concern.

Experimental Protocols

While specific experimental data for DIOM is lacking, the following sections describe the
standard methodologies that would be employed to generate such data.

Biodegradation Testing (OECD 301B)

The OECD 301B Ready Biodegradability test, also known as the CO2z Evolution Test, is a
standard method to assess the potential for rapid and ultimate biodegradation of organic
chemicals.

Methodology:

o Test Substance Preparation: A known concentration of Diisooctyl maleate, as the sole
source of organic carbon, is dispersed in a mineral salts medium. Due to its low water
solubility, a carrier solvent or emulsifier may be required.

¢ Inoculum: The medium is inoculated with a small amount of activated sludge from a domestic
wastewater treatment plant, which contains a mixed population of microorganisms.

e Incubation: The test vessels are incubated in the dark at a constant temperature (e.g., 22 £ 2
°C) for 28 days.

e CO2 Measurement: The amount of carbon dioxide produced from the microbial respiration of
the test substance is measured over time. This is typically done by trapping the CO:z in a
barium hydroxide or sodium hydroxide solution and titrating the remaining hydroxide, or by
using a CO:z analyzer.
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o Data Analysis: The percentage of biodegradation is calculated by comparing the amount of
CO:z produced to the theoretical maximum amount (ThCO:2) that could be produced from the
complete oxidation of the test substance. A substance is considered "readily biodegradable"
if it reaches 60% of ThCO2z within a 10-day window during the 28-day test.

Preparation
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Click to download full resolution via product page
Workflow for OECD 301B Biodegradation Test.

Hydrolysis as a Function of pH (OECD 111)

This test determines the rate of abiotic hydrolysis of a chemical in aqueous solutions at

different pH values.
Methodology:
» Solution Preparation: Sterile aqueous buffer solutions are prepared at pH 4, 7, and 9.

o Test Substance Addition: A small amount of Diisooctyl maleate is added to each buffered

solution. Due to its low solubility, a co-solvent may be necessary.

 Incubation: The solutions are maintained at a constant temperature (e.g., 50°C to accelerate

the reaction) in the dark to prevent photodegradation.
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o Sampling and Analysis: Aliquots are taken at various time intervals. The concentration of the
remaining Diisooctyl maleate is determined using a suitable analytical method, such as
High-Performance Liquid Chromatography (HPLC).

o Data Analysis: The rate constants for hydrolysis are calculated for each pH. The results are
typically extrapolated to environmentally relevant temperatures (e.g., 25°C) using the
Arrhenius equation. The half-life (t/2) at each pH is then determined.

Experimental Setup
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Workflow for OECD 111 Hydrolysis Test.

Conclusion and Future Research

The environmental fate of Diisooctyl maleate is characterized by a high potential for
persistence and bioaccumulation. Its branched chemical structure strongly suggests that it is
not readily biodegradable. However, a significant data gap exists in the public scientific
literature regarding the specific rates of its degradation through biological, chemical, and
photolytic pathways.

To conduct a thorough environmental risk assessment, further research is imperative.
Specifically, standardized laboratory studies are needed to quantify the following:

The rate and extent of biodegradation in aquatic and soil environments (e.g., OECD 301,
307, 308 studies).

The hydrolysis half-life at environmentally relevant pH values and temperatures (OECD 111).

The potential for photodegradation in water and air.

The bioconcentration factor (BCF) in fish (OECD 305).

Generating this data will allow for a more accurate modeling of the environmental distribution
and persistence of Diisooctyl maleate and a more robust characterization of its potential risks
to ecosystems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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